Methyl(3-isopropoxyphenyl)acetate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 2-(3-propan-2-yloxyphenyl)acetate
• InChI: InChI=1S/C12H16O3/c1-9(2)15-11-6-4-5-10(7-11)8-12(13)14-3/h4-7,9H,8H2,1-3H3
• InChI Key: GBNVNDXKTZJKEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)CC(=O)OC

Description

Methyl(3-isopropoxyphenyl)acetate is an aromatic ester characterized by a phenyl ring substituted with an isopropoxy group (-OCH(CH₃)₂) at the meta position and an acetylated methyl ester (-CH₂COOCH₃) (Figure 1). Its molecular formula is C₁₂H₁₆O₃, with a molecular weight of 208.25 g/mol. The compound's lipophilicity arises from the bulky isopropoxy group, making it less water-soluble compared to polar analogs like hydroxyl-substituted phenyl acetates. It is primarily used as an intermediate in pharmaceutical synthesis or specialty organic reactions due to its stability and tunable reactivity .

Comparison with Similar Compounds

Research Findings and Key Data

Spectroscopic Data

• IR Spectroscopy : The target compound shows characteristic ester C=O stretching at ~1740 cm⁻¹ and ether C-O-C at ~1250 cm⁻¹ .
• NMR : A singlet at δ 3.7 ppm (ester -OCH₃) and multiplet peaks for the isopropoxy group (δ 1.2–1.4 ppm) .